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Compound of Interest

Compound Name: Triphenylmethanethiol

Cat. No.: B167021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenylmethanethiol, also known as trityl mercaptan, is an organosulfur compound widely

utilized in organic synthesis, particularly for the introduction of a thiol group or the mercapto

functionality.[1][2] Its application as a reagent in the synthesis of complex molecules, such as

1,2-cis-1-thioglycoses, and as a capping agent for gold nanoparticles underscores its

importance in chemical and materials science.[1] However, its safe handling is paramount due

to its potential health hazards. This guide provides an in-depth overview of the safety

precautions, handling procedures, and emergency responses required when working with

Triphenylmethanethiol.

Hazard Identification and Classification
Triphenylmethanethiol is classified as hazardous under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals. The primary hazards are associated with

irritation to the skin and eyes and potential harm if inhaled.[3][4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[3][4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4][5]

The signal word associated with these classifications is "Warning".[3][4][5]

Physical and Chemical Properties
Understanding the physical and chemical properties of Triphenylmethanethiol is essential for

its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Appearance Cream powder / Yellow solid[4][6][7]

Odor Stench[5][7]

Molecular Formula C₁₉H₁₆S[3][4][6]

Molecular Weight 276.40 g/mol [2][4][8]

Melting Point 104-106 °C (lit.)[6][8]

Flash Point 166.5 °C[6]

Water Solubility Insoluble[1][6]

Chemical Stability Stable under proper conditions[3][7]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is critical to minimize exposure and ensure

laboratory safety.
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Handling
Ventilation: Always handle Triphenylmethanethiol in a well-ventilated area, preferably

within a chemical fume hood to minimize dust and vapor inhalation.[3][9] Use a local exhaust

system if dust or aerosols are generated.[3]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.

Hygiene Practices: Avoid all personal contact, including inhalation.[9] Do not eat, drink, or

smoke in handling areas.[9] Wash hands and face thoroughly after handling.[3]

Contaminated work clothing should be laundered separately before reuse.[9]

Dust Control: Avoid the formation and dispersion of dust.[3][9] Use dry clean-up procedures

and do not use air hoses for cleaning.[9]

Ignition Sources: Keep away from heat and sources of ignition.[5]

Storage
Container: Keep containers tightly closed in a dry, well-ventilated place.[5]

Incompatible Materials: Store away from strong oxidizing agents.[5][7]

Storage Class: Combustible Solids (Storage Class 11).[10]

Emergency Procedures
Immediate and appropriate response to emergencies such as spills, fire, or exposure is crucial.

First-Aid Measures
Table 3: First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[3] If

feeling unwell, seek medical advice/attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

[3] Wash the affected area gently with plenty of

soap and water.[3] If skin irritation occurs, get

medical advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

[3] Remove contact lenses, if present and easy

to do. Continue rinsing.[3] If eye irritation

persists, seek medical advice/attention.[3]

Ingestion

Rinse mouth with water.[7] Never give anything

by mouth to an unconscious person.[7] If feeling

unwell, seek medical advice/attention.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[3][7]

There are no restrictions on the type of extinguisher that may be used.[9]

Specific Hazards: The compound is not considered a significant fire risk, but containers may

burn.[9] Upon combustion, it may decompose to generate poisonous fumes, including

carbon monoxide (CO), carbon dioxide (CO₂), and sulfur oxides.[5][7]

Protective Actions: Fire-fighting should be done from the windward side.[3] Wear self-

contained breathing apparatus (SCBA) and full protective gear.[5] If safe to do so, remove

movable containers from the path of the fire.[3][9]

Accidental Release Measures
For any spill, the primary objectives are to contain the material, prevent its entry into drains,

and clean it up safely.[3][9]

Minor Spills:
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Clean up all spills immediately.[9]

Wear impervious gloves and safety glasses.[9]

Use dry clean-up procedures and avoid generating dust.[9]

Sweep the material into a suitable, sealed container for disposal.[3][5]

Major Spills:

Alert personnel in the area and notify emergency services.[9]

Control personal contact by wearing appropriate protective clothing.[9]

Prevent spillage from entering drains or water courses.[9]

Collect the material using dry methods (e.g., vacuum or shoveling) and place it in sealed

containers for disposal.[9]

Wash the area with large amounts of water and prevent runoff from entering drains.[9]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE are non-negotiable for preventing exposure.

Table 4: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles.[3][7] A face shield may be required in

situations with a high risk of splashing or dust

generation.[3]

Hand Protection

Wear appropriate protective gloves.[3][5] Gloves

must be inspected prior to use.[7] Use a proper

glove removal technique to avoid skin contact

and dispose of contaminated gloves in

accordance with laboratory practices.[7]

Skin and Body Protection

Wear protective clothing to prevent skin

exposure.[3][5] Protective boots may be

required depending on the situation.[3]

Respiratory Protection

A dust respirator (e.g., N95 type) should be

used where dust generation is likely.[3][7] All

respirators must be tested and approved under

appropriate government standards such as

NIOSH (US) or CEN (EU).[7]

Toxicological Information
While specific quantitative toxicity data for Triphenylmethanethiol is not readily available in

many safety data sheets, the GHS classification indicates known hazards.[7][9]

Table 5: Summary of Toxicological Effects

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.tcichemicals.com/OP/en/sds/T2244_JP_EN.pdf
https://www.jpharmachem.com/content/uploads/2023/12/triphenylmethanethiol-msds.pdf
https://www.tcichemicals.com/OP/en/sds/T2244_JP_EN.pdf
https://www.tcichemicals.com/OP/en/sds/T2244_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC140410250&countryCode=US&language=en
https://www.jpharmachem.com/content/uploads/2023/12/triphenylmethanethiol-msds.pdf
https://www.jpharmachem.com/content/uploads/2023/12/triphenylmethanethiol-msds.pdf
https://www.tcichemicals.com/OP/en/sds/T2244_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC140410250&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/sds/T2244_JP_EN.pdf
https://www.tcichemicals.com/OP/en/sds/T2244_JP_EN.pdf
https://www.jpharmachem.com/content/uploads/2023/12/triphenylmethanethiol-msds.pdf
https://www.jpharmachem.com/content/uploads/2023/12/triphenylmethanethiol-msds.pdf
https://www.benchchem.com/product/b167021?utm_src=pdf-body
https://www.jpharmachem.com/content/uploads/2023/12/triphenylmethanethiol-msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BI7573_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effect Observation

Acute Toxicity
Harmful if inhaled.[4][5] No quantitative oral or

dermal data is available.

Skin Corrosion/Irritation Causes skin irritation.[3]

Serious Eye Damage/Irritation Causes serious eye irritation.[3]

Carcinogenicity

No components of this product at levels greater

than or equal to 0.1% are identified as a

carcinogen by IARC, ACGIH, NTP, or OSHA.

Other

To the best of current knowledge, the chemical,

physical, and toxicological properties have not

been thoroughly investigated.[7] All chemical

products should be treated with the recognition

of "having unknown hazards and toxicity".[3]

Experimental Workflow Diagrams
Emergency Response for Spills
The following workflow outlines the procedural steps for managing a spill of

Triphenylmethanethiol.
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Spill Occurs

Assess Spill Size
(Minor vs. Major)

Minor Spill Procedure

  Minor

Major Spill Procedure

  Major

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Evacuate Area &
Alert Emergency Services

Contain Spill
Prevent entry to drains

Clean up using dry methods
(Sweep/Vacuum)

Place in sealed container
for disposal

Decontaminate Area
Wash with water

Dispose of waste
per regulations

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing Triphenylmethanethiol spills.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b167021?utm_src=pdf-body-img
https://www.benchchem.com/product/b167021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) Selection Logic
This diagram illustrates the decision-making process for selecting the correct level of PPE

based on the experimental task.
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Task Involving
Triphenylmethanethiol

Standard PPE:
Lab Coat, Safety Glasses,

Nitrile Gloves

Potential for
dust/aerosol generation?

Risk of splash?

No Add Dust Respirator
(e.g., N95)

Yes

Upgrade to Chemical Goggles
& Consider Face Shield

Yes

Full PPE Required

No

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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